Cas no 1997400-05-1 ((1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol
• CAS No: 1997400-05-1
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 6518162
• PubChem ID: 124567769
• Update Time: 2025-08-01

(1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol
• EN300-1952342
• 1997400-05-1

• Inchi： 1S/C8H8F3NO2/c1-14-6-3-2-5(4-12-6)7(13)8(9,10)11/h2-4,7,13H,1H3/t7-/m1/s1
• InChI Key： RKHREJWJXJDYDO-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=NC(=CC=1)OC)O)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on (1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol

Introduction to (1R)-2,2,2-Trifluoro-1-(6-Methoxypyridin-3-Yl)Ethan-1-Ol (CAS No. 1997400-05-1)

The compound (1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol (CAS No. 1997400-05-1) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a methoxy-substituted pyridine ring. The trifluoromethyl group contributes to the molecule's stability and lipophilicity, while the methoxy group enhances its solubility and bioavailability. These properties make it an ideal candidate for use in drug development and pest control agents.

Recent studies have highlighted the potential of this compound in combating resistant bacterial strains. Researchers have found that the trifluoromethyl group plays a critical role in inhibiting bacterial enzymes, making it a promising lead for developing new antibiotics. Furthermore, the methoxy-substituted pyridine ring has been shown to enhance the molecule's ability to penetrate bacterial cell membranes, increasing its efficacy.

In the agricultural sector, (1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol has been investigated as a potential herbicide. Its ability to inhibit key enzymes involved in plant metabolism makes it effective against a wide range of weeds. Field trials have demonstrated its high efficiency with minimal environmental impact, making it a sustainable option for modern farming practices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyridine ring and the subsequent introduction of the trifluoromethyl and methoxy groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a pharmacological perspective, (1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-yl)ethan-1-ol exhibits excellent selectivity towards specific targets. This selectivity reduces off-target effects and enhances its therapeutic index. Preclinical studies have shown that it has low toxicity and high efficacy in animal models, paving the way for further clinical trials.

In conclusion, (1R)-2,2,2-trifluoro-1-(6-methoxypyridin-3-Yl)Ethan-Ol (CAS No. 1997400-O5-O) is a versatile compound with immense potential in both pharmaceutical and agricultural applications. Its unique structure and favorable properties make it a valuable asset in modern chemistry research.